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ylmethyl)benzaldehyde
For Researchers, Scientists, and Drug Development Professionals

Abstract
4-(1H-Pyrazol-1-ylmethyl)benzaldehyde is a versatile heterocyclic compound that serves as

a key intermediate in the synthesis of a variety of organic molecules. Its unique structure,

combining a reactive aldehyde group with a biologically relevant pyrazole nucleus, makes it a

molecule of significant interest in medicinal chemistry and materials science. This guide

provides a comprehensive overview of its chemical structure, properties, and its role as a

synthetic building block. While specific experimental data on its biological activity is limited in

publicly accessible literature, its utility is primarily demonstrated through its application in the

development of novel compounds with potential therapeutic applications, including anti-

inflammatory and anti-cancer agents.[1]

Chemical Structure and Properties
This section details the fundamental chemical and physical characteristics of 4-(1H-Pyrazol-1-
ylmethyl)benzaldehyde.
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IUPAC Name and Structure
IUPAC Name: 4-(pyrazol-1-ylmethyl)benzaldehyde

SMILES: C1=CN(N=C1)CC2=CC=C(C=C2)C=O

2D Structure:

Click to download full resolution via product page

Caption: 2D structure of 4-(1H-Pyrazol-1-ylmethyl)benzaldehyde.

Physicochemical Properties
A summary of the key physicochemical properties is provided in the table below. This data is

compiled from chemical supplier databases, as detailed characterization is not widely available

in peer-reviewed literature.

Property Value Reference

Molecular Formula C₁₁H₁₀N₂O [1]

Molecular Weight 186.2 g/mol [1]

CAS Number 887922-90-9 [1]

Appearance Light yellow solid [1]

Purity ≥ 95% (by NMR) [1]

Storage Conditions Store at 0-8°C [1]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 4-(1H-Pyrazol-1-
ylmethyl)benzaldehyde is not readily available in published literature, a plausible synthetic

route can be proposed based on established chemical principles. The most likely method

involves the N-alkylation of pyrazole.

Proposed Synthetic Pathway
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The synthesis would likely proceed via the reaction of pyrazole with a suitable 4-formylbenzyl

halide, such as 4-(bromomethyl)benzaldehyde, in the presence of a base.

Reactants

Conditions

Products

Pyrazole

Base (e.g., K₂CO₃, NaH)

4-(Bromomethyl)benzaldehyde

Solvent (e.g., DMF, Acetonitrile)

4-(1H-Pyrazol-1-ylmethyl)benzaldehyde

N-alkylation
Reaction

Byproduct Salt (e.g., KBr)

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 4-(1H-Pyrazol-1-ylmethyl)benzaldehyde.

Note: This represents a theoretical pathway. Researchers should conduct small-scale trials to

optimize reaction conditions such as the choice of base, solvent, temperature, and reaction

time.
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Applications in Research and Development
4-(1H-Pyrazol-1-ylmethyl)benzaldehyde is primarily utilized as a chemical intermediate in

several areas of research.

Medicinal Chemistry
The compound serves as a foundational scaffold for the synthesis of more complex molecules

with potential biological activity.[1] The aldehyde functional group is particularly useful for

derivatization, allowing for the construction of Schiff bases, hydrazones, and other

functionalities common in drug candidates. Its application is noted in the development of novel

compounds with potential anti-inflammatory and anti-cancer properties.[1]

Synthetic and Materials Chemistry
In synthetic chemistry, it is valued as a building block for creating larger, complex organic

structures for pharmaceuticals and agrochemicals.[1] Additionally, it has found applications in

materials science for the production of dyes and pigments.[1]

Biological Activity
There is a lack of specific, quantitative biological data for 4-(1H-Pyrazol-1-
ylmethyl)benzaldehyde in the public domain. The therapeutic potential ascribed to it is

generally inferred from the known biological activities of other pyrazole-containing compounds.

Pyrazole derivatives are a well-known class of compounds with a broad spectrum of

bioactivities.

Conclusion
4-(1H-Pyrazol-1-ylmethyl)benzaldehyde is a valuable chemical intermediate with significant

potential for applications in drug discovery and materials science. Its utility as a synthetic

building block is well-established by its commercial availability and the general description of its

use in creating more complex molecules. However, a notable gap exists in the scientific

literature regarding detailed experimental protocols for its synthesis and characterization, as

well as specific data on its biological activities. Further research is warranted to fully explore

and document the properties and potential applications of this compound, which would be of

considerable benefit to the scientific research community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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